Cas no 812694-58-9 (Benzene, 1-bromo-3-(2-methoxy-1,1-dimethylethyl)-)
812694-58-9 structure
Product Name:Benzene, 1-bromo-3-(2-methoxy-1,1-dimethylethyl)-
CAS No:812694-58-9
MF:C11H15BrO
MW:243.140202760696
CID:1802225
PubChem ID:67191411
Update Time:2025-04-21
Benzene, 1-bromo-3-(2-methoxy-1,1-dimethylethyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzene, 1-bromo-3-(2-methoxy-1,1-dimethylethyl)-
- SCHEMBL1864333
- 2-(3-bromophenyl)-2-methylpropyl methyl ether
- DS-021532
- 1-bromo-3-(2-methoxy-1,1-dimethyl-ethyl)-benzene
- DB-291757
- 51380-84-8
- HONYEGOQNAXWBY-UHFFFAOYSA-N
- 812694-58-9
-
- Inchi: 1S/C11H15BrO/c1-11(2,8-13-3)9-5-4-6-10(12)7-9/h4-7H,8H2,1-3H3
- InChI Key: HONYEGOQNAXWBY-UHFFFAOYSA-N
- SMILES: BrC1=CC=CC(=C1)C(C)(C)COC
Computed Properties
- Exact Mass: 242.03063g/mol
- Monoisotopic Mass: 242.03063g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 156
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 9.2Ų
Benzene, 1-bromo-3-(2-methoxy-1,1-dimethylethyl)- Related Literature
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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